Cas no 1804776-55-3 (2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804776-55-3
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4834748
• Update Time: 2025-05-20

2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5F6NO3/c9-7(10,11)4-5(18-8(12,13)14)3(2-16)1-15-6(4)17/h1,16H,2H2,(H,15,17)
• InChI Key： LZWLQXZUDWZYFT-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CO)C=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6

Additional information on 2-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol

2-Hydroxy-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-5-Methanol: A Comprehensive Overview

The compound with CAS No. 1804776-55-3, commonly referred to as 2-Hydroxy-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-5-Methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, trifluoromethoxy, and trifluoromethyl groups. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Hydroxy-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-5-Methanol in drug discovery. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, due to the electron-withdrawing effects of the trifluoromethyl and trifluoromethoxy groups. These groups enhance the molecule's ability to modulate enzyme activity, making it a promising candidate for therapeutic agents. For instance, researchers have explored its potential as an inhibitor of kinases, which are critical in cellular signaling pathways associated with diseases like cancer.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The trifluoromethyl group is known to confer resistance to metabolic degradation in plants, making it a valuable component in pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agriculture. The pyridine ring structure is particularly advantageous due to its stability and ability to interact with various biological systems.

The synthesis of 2-Hydroxy-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-5-Methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine ring with the desired substituents.

From a materials science perspective, this compound exhibits interesting electronic properties that make it suitable for advanced materials such as organic semiconductors and sensors. The electron-withdrawing groups on the pyridine ring enhance its electron-deficient nature, which is beneficial for applications in optoelectronics. Recent studies have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs), where its stability and luminescent properties are highly desirable.

Moreover, the environmental impact of 2-Hydroxy-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-5-Methanol has been a topic of interest. Its high stability under physiological conditions suggests minimal toxicity, making it a safer alternative to traditional compounds used in pharmaceuticals and agrochemicals. Regulatory agencies have expressed interest in evaluating its safety profile for large-scale applications.

In conclusion, 2-Hydroxy-4-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-5-Methanol represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific and industrial sectors.